N,N-Dimethyl-4-nitroaniline

Description

N,N-Dimethyl-4-nitroaniline, also known as 4-Nitrodimethylaniline, p-Nitrodimethylaniline, or N,N-Dimethyl-p-nitroaniline, is a chemical compound with the molecular formula C8H10N2O2 and a molecular weight of 166.18 . It appears as a light yellow to yellow solid . It is soluble in dichloromethane and hot methanol, but insoluble in water .

This compound serves as an aromatic intermediate and is utilized in experimental and theoretical studies concerning the structure of N,N-dimethyl-4-nitroaniline derivatives, particularly as model compounds for non-linear optical organic materials . It has a melting point between 163-165°C . The compound should be stored under an inert atmosphere in a freezer at -20°C, away from oxidizing agents, and in a tightly closed container in a cool, dry, and well-ventilated area .

A related compound is N-ethyl-N-methyl-4-nitroaniline. N,N-Dimethyl-4-nitroaniline can be crystallized from aqueous EtOH, EtOH, or MeOH and then dried in a vacuum .

• CAS No.: 100-23-2
• Product Name: N,N-Dimethyl-4-nitroaniline
• Molecular Formula: C8H10N2O2
• Molecular Weight: 166.18 g/mol
• IUPAC Name: N,N-dimethyl-4-nitroaniline
• Standard InChI: InChI=1S/C8H10N2O2/c1-9(2)7-3-5-8(6-4-7)10(11)12/h3-6H,1-2H3
• Standard InChIKey: QJAIOCKFIORVFU-UHFFFAOYSA-N
• SMILES: CN(C)C1=CC=C(C=C1)[N+](=O)[O-]
• Canonical SMILES: CN(C)C1=CC=C(C=C1)[N+](=O)[O-]
• Synonyms: N,N-Dimethyl-4-nitro-benzenamine; N,N-Dimethyl-p-nitro-aniline; 4-Nitro-N,N-dimethylaniline
• PubChem Compound: 7491
• Last Modified: Sep 14 2023